2-Propenal, 3-[4-(1,1-dimethylethyl)phenyl]-2-methyl-
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Description
“2-Propenal, 3-[4-(1,1-dimethylethyl)phenyl]-2-methyl-” is a chemical compound with the molecular formula C14H18O . It is also known as 3-[4-(1,1-Dimethylethyl)phenyl]propanal . It is used in toiletries and alcoholic fragrances, as well as in soaps and detergents .
Synthesis Analysis
This compound can be prepared from 4-tert-butylbenzaldehyde by an aldol reaction with acetaldehyde and subsequent selective hydrogenation of the double bond of the resulting 4-tert-butylcinnamaldehyde . Alternatively, it can be synthesized by reacting tert-butylbenzene with acrolein diacetate in the presence of a Lewis catalyst and saponification of the resulting 3-[4-(1,1-dimethylethyl)phenyl]-1-propen-1-yl acetate .Properties
CAS No. |
13586-68-0 |
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Molecular Formula |
C14H18O |
Molecular Weight |
202.29 g/mol |
IUPAC Name |
(E)-3-(4-tert-butylphenyl)-2-methylprop-2-enal |
InChI |
InChI=1S/C14H18O/c1-11(10-15)9-12-5-7-13(8-6-12)14(2,3)4/h5-10H,1-4H3/b11-9+ |
InChI Key |
ZZSXZEFWZXSQPX-PKNBQFBNSA-N |
Isomeric SMILES |
C/C(=C\C1=CC=C(C=C1)C(C)(C)C)/C=O |
SMILES |
CC(=CC1=CC=C(C=C1)C(C)(C)C)C=O |
Canonical SMILES |
CC(=CC1=CC=C(C=C1)C(C)(C)C)C=O |
13586-68-0 | |
Pictograms |
Health Hazard; Environmental Hazard |
Origin of Product |
United States |
Synthesis routes and methods
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